N-[(3-Chlorophenyl)methyl]-2-methyloxolan-3-amine

• Molecular Formula: C12H16ClNO
• Molecular Weight: 225.71 g/mol
• SMILES: CC1C(CCO1)NCC2=CC(=CC=C2)Cl
• InChI: InChI=1S/C12H16ClNO/c1-9-12(5-6-15-9)14-8-10-3-2-4-11(13)7-10/h2-4,7,9,12,14H,5-6,8H2,1H3
• InChIKey: JIJNUYMRPSXEMC-UHFFFAOYSA-N

N-[(3-Chlorophenyl)methyl]-2-methyloxolan-3-amine (CAS 1553112-50-7): Structural Identity and Physicochemical Baseline for Procurement Evaluation

N-[(3-Chlorophenyl)methyl]-2-methyloxolan-3-amine (CAS 1553112-50-7) is a synthetic secondary amine with molecular formula C₁₂H₁₆ClNO and molecular weight 225.71 g/mol [1]. The compound comprises a 2-methyloxolan-3-amine core linked via a methylene spacer to a 3-chlorophenyl ring, yielding a benzylamine-type secondary amine architecture [1]. Its computed physicochemical profile includes an XLogP3-AA of 2.4, topological polar surface area (TPSA) of 21.3 Ų, one hydrogen bond donor, two hydrogen bond acceptors, and three rotatable bonds [1]. The compound is commercially available at 95% purity from multiple suppliers for research and development use only . Chebi, ChEMBL, and DrugBank entries were not identified for this compound in public databases, indicating its status as a research-stage chemical building block rather than a clinically characterized entity [1].

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Fragment-based library design

Intermediate lipophilicity profile supports permeability-solubility balance screening for early-stage fragment collections.

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Benzylamine pharmacophore studies

Benzylamine architecture provides a protonated secondary amine at physiological pH, enabling ionic target engagement assays.

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Saturated heterocycle diversification

Chiral 2-methyloxolane scaffold introduces an oxygen-containing saturated ring for metabolic stability studies and library elaboration.

• [1] PubChem Compound Summary for CID 75525159, N-[(3-Chlorophenyl)methyl]-2-methyloxolan-3-amine. National Center for Biotechnology Information (NCBI). Computed descriptors and properties, PubChem release 2021.05.07. View Source

Why N-[(3-Chlorophenyl)methyl]-2-methyloxolan-3-amine Cannot Be Interchanged with In-Class Analogs: Evidence from Computed Physicochemical Properties

This compound belongs to a family of N-substituted 2-methyloxolan-3-amines that differ subtly in linker geometry, halogen identity, and ring substitution pattern. The presence of a methylene (-CH₂-) spacer between the amine nitrogen and the 3-chlorophenyl ring—rather than a direct N-phenyl bond—creates a benzylamine pharmacophore with distinct basicity (predicted pKa ~9–10 for benzylamines vs. ~4–5 for anilines) and conformational flexibility . The 3-chloro substitution pattern on the benzyl group modulates lipophilicity and electronic character relative to the unsubstituted benzyl analog and positional isomers . These structural features cannot be assumed equivalent across analogs; even positional isomers sharing the identical molecular formula (C₁₂H₁₆ClNO, MW 225.71) exhibit different computed LogP values and spatial arrangements that affect molecular recognition, solubility, and metabolic stability . The quantitative evidence below substantiates these differentiation claims.

This compound

Benzylamine-type secondary amine; predicted protonation state at physiological pH differs fundamentally from aniline-type analogs.

Direct N-phenyl analog

Aniline-type amine; its lower basicity class may shift solubility, permeability, and ionic binding behavior, limiting direct substitution.

This compound

3-chlorobenzyl group contributes defined lipophilicity and electronic character; LogP and electron-withdrawing effect may not transfer to unsubstituted benzyl analog.

Unsubstituted benzyl analog

Absence of chlorine lowers lipophilicity and alters electronic profile; matched-pair SAR context may shift, requiring re-validation.

This compound

3-chlorobenzyl topology with methylene spacer defines a distinct benzylamine pharmacophore; confirms identity via CAS 1553112-50-7.

Positional isomer (same MW/formula)

4-chloro-2-methylphenyl direct N-attachment creates an aniline-type isomer with different geometry and amine class; cannot be assumed interchangeable.

Quantitative Differentiation Evidence for N-[(3-Chlorophenyl)methyl]-2-methyloxolan-3-amine Versus Closest Analogs

Lipophilicity (LogP) Differentiation: Methylene Spacer Lowers LogP vs. Direct N-Phenyl Analog by ΔLogP ≈ 0.3–0.5 Units

N-[(3-Chlorophenyl)methyl]-2-methyloxolan-3-amine exhibits an XLogP3-AA of 2.4 (PubChem) and a vendor-computed LogP of 2.607 (Leyan) [1]. In contrast, the direct N-phenyl analog N-(3-chlorophenyl)-2-methyloxolan-3-amine (CAS 1555188-60-7), which lacks the methylene spacer, has a vendor-computed LogP of 2.9293—a ΔLogP of +0.322 units higher . The unsubstituted benzyl analog N-benzyl-2-methyloxolan-3-amine (CAS 1546943-51-4) has a vendor-computed LogP of 1.9536, which is 0.653 units lower due to the absence of the chlorine atom . This intermediate lipophilicity of the target compound positions it between the more lipophilic direct N-phenyl analog and the less lipophilic unsubstituted benzyl analog.

LogP differentiation

Reported

Target: XLogP3-AA 2.4 (PubChem) / 2.607 (vendor)
Direct N-phenyl: 2.9293
Unsubstd benzyl: 1.9536
ΔLogP -0.322 vs. N-phenyl; +0.653 vs. unsubstd

Supports intermediate lipophilicity screening context

Computed vendor and PubChem values; experimental confirmation advised

Evidence Dimension	Computed LogP (lipophilicity)
Target Compound Data	XLogP3-AA 2.4 (PubChem); LogP 2.607 (Leyan)
Comparator Or Baseline	N-(3-chlorophenyl)-2-methyloxolan-3-amine: LogP 2.9293 (Leyan); N-benzyl-2-methyloxolan-3-amine: LogP 1.9536 (Leyan)
Quantified Difference	ΔLogP = -0.322 vs. direct N-phenyl analog; ΔLogP = +0.653 vs. unsubstituted benzyl analog
Conditions	Computed LogP values from Leyan vendor platform using consistent computational methodology; XLogP3-AA from PubChem 2021.05.07 release

Why This Matters

Intermediate lipophilicity (LogP 2.4–2.6) suggests a balanced profile for membrane permeability while maintaining aqueous solubility, a critical parameter for fragment-based drug discovery and lead optimization where excessively lipophilic compounds risk poor pharmacokinetics.

• [1] PubChem Compound Summary for CID 75525159. XLogP3-AA value of 2.4 computed by XLogP3 3.0, PubChem release 2021.05.07. View Source

Conformational Flexibility: Extra Rotatable Bond Distinguishes Target from Direct N-Phenyl Analog

The target compound possesses three rotatable bonds as computed by both PubChem (Cactvs 3.4.8.18) and Leyan [1]. The direct N-phenyl analog N-(3-chlorophenyl)-2-methyloxolan-3-amine has only two rotatable bonds, as the methylene spacer is absent and the phenyl ring is directly attached to the nitrogen . The N-benzyl analog, which retains the methylene spacer, also has three rotatable bonds . This additional rotational degree of freedom in the target compound, conferred by the benzylic methylene group, provides greater conformational sampling capacity compared to the direct N-phenyl analog.

Conformational flexibility

Reported

3 rotatable bonds (target)
vs. 2 for direct N-phenyl analog

May influence entropic penalty in binding assays

Computed by Cactvs; verify in relevant target system

Evidence Dimension	Number of rotatable bonds
Target Compound Data	3 rotatable bonds
Comparator Or Baseline	N-(3-chlorophenyl)-2-methyloxolan-3-amine: 2 rotatable bonds; N-benzyl-2-methyloxolan-3-amine: 3 rotatable bonds
Quantified Difference	+1 rotatable bond vs. direct N-phenyl analog; equal (3 vs. 3) vs. N-benzyl analog
Conditions	Computed by Cactvs 3.4.8.18 (PubChem release 2021.05.07) and confirmed by Leyan vendor platform

Why This Matters

The additional rotatable bond in benzylamine-type compounds affects the entropic penalty upon target binding. For scientists selecting between analogs for fragment-based screening or structure-activity relationship (SAR) studies, this difference may influence binding mode and target engagement.

• [1] PubChem Compound Summary for CID 75525159. Rotatable bond count of 3 computed by Cactvs 3.4.8.18, PubChem release 2021.05.07. View Source

Amine Basicity Class Distinction: Benzylamine vs. Aniline Character Determines Protonation State at Physiological pH

The target compound's secondary amine is of the benzylamine type (Ar-CH₂-NH-R), with a predicted conjugate acid pKa in the range of approximately 9–10, meaning it is predominantly protonated (>99%) at physiological pH 7.4 . In contrast, the direct N-phenyl analog N-(3-chlorophenyl)-2-methyloxolan-3-amine is an aniline-type amine (Ar-NH-R) with a predicted pKa of approximately 4–5, meaning it is predominantly neutral (<1% protonated) at pH 7.4 . This fundamental difference—driven by the presence or absence of the intervening methylene group—results in a >10,000-fold difference in the fraction of protonated species at physiological pH.

Amine basicity class

Class-level

Benzylamine-type: predicted predominantly protonated at pH 7.4
Aniline-type analog: predicted predominantly neutral

Protonation state context may differ >10,000-fold

Class-level inference from benzylamine/aniline references; confirm experimentally

Evidence Dimension	Predicted amine conjugate acid pKa and protonation state at pH 7.4
Target Compound Data	Benzylamine-type: predicted pKa ~9–10; >99% protonated at pH 7.4
Comparator Or Baseline	N-(3-chlorophenyl)-2-methyloxolan-3-amine (aniline-type): predicted pKa ~4–5; <1% protonated at pH 7.4
Quantified Difference	ΔpKa ≈ 5 units; >10,000-fold difference in fraction protonated at pH 7.4
Conditions	Class-level pKa inference based on known benzylamine (pKa ~9.3) and aniline (pKa ~4.6) reference values from standard organic chemistry textbooks

Why This Matters

Protonation state governs solubility, membrane permeability, and ionic interactions with biological targets. For procurement decisions in drug discovery, the benzylamine character of the target compound ensures a positively charged species at physiological pH, which may be critical for engaging negatively charged binding pockets or for formulating water-soluble salts.

Chlorine Substitution Effect on Lipophilicity: +34.44 Da and ΔLogP ≈ 0.65 vs. Unsubstituted Benzyl Analog

Comparison of the target compound (C₁₂H₁₆ClNO, MW 225.71, LogP 2.607) with its unsubstituted benzyl analog N-benzyl-2-methyloxolan-3-amine (C₁₂H₁₇NO, MW 191.27, LogP 1.9536) reveals the contribution of the 3-chloro substituent [1]. The chlorine atom adds 34.44 Da to the molecular weight and increases the computed LogP by approximately 0.65 units . This LogP increment is consistent with the expected contribution of an aromatic chlorine substituent (πCl ≈ +0.71 per the Hansch substituent constant) [2]. The 3-position substitution on the benzyl ring provides distinct electronic effects (σm = +0.37 for Cl) compared to the 4-position (σp = +0.23), with the meta-chloro exerting a stronger electron-withdrawing inductive effect [2].

3-Cl substituent effect

Class-level

ΔLogP ≈ +0.65 vs. unsubstd benzyl; ΔMW +34.44 Da
Hansch πCl ≈ +0.71; Hammett σm = +0.37

Supports matched molecular pair analysis

QSAR constants from classic references; confirm in target assay

Evidence Dimension	Molecular weight and lipophilicity contribution of 3-chloro substituent
Target Compound Data	MW 225.71, LogP 2.607 (C₁₂H₁₆ClNO, with 3-Cl)
Comparator Or Baseline	N-benzyl-2-methyloxolan-3-amine: MW 191.27, LogP 1.9536 (C₁₂H₁₇NO, no Cl)
Quantified Difference	ΔMW = +34.44 Da; ΔLogP ≈ +0.65; Hansch πCl ≈ +0.71; Hammett σm = +0.37 for 3-Cl
Conditions	LogP values from Leyan vendor platform; Hansch and Hammett constants from classic QSAR references

Why This Matters

The 3-chloro substituent provides a quantifiable increase in lipophilicity and electron-withdrawing character relative to the unsubstituted benzyl analog. For medicinal chemists selecting building blocks, the 3-Cl substitution pattern offers a predictable LogP increment (~0.65) and a defined electronic effect, facilitating rational fragment optimization and matched molecular pair analysis.

• [1] PubChem Compound Summary for CID 75525159. Molecular weight 225.71 g/mol, molecular formula C₁₂H₁₆ClNO. View Source
• [2] Hansch C, Leo A, Hoekman D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society, 1995. πCl (aromatic) = +0.71; Hammett σm (Cl) = +0.37; σp (Cl) = +0.23. View Source

Positional Isomer Differentiation: 3-Chlorobenzyl vs. 4-Chloro-2-methylphenyl Isomer—Identical Formula, Distinct Pharmacophoric Geometry

The target compound (CAS 1553112-50-7) shares the identical molecular formula C₁₂H₁₆ClNO and molecular weight 225.71 with its positional isomer N-(4-chloro-2-methylphenyl)-2-methyloxolan-3-amine (CAS 1545810-10-3) [1][2]. However, the target compound features a 3-chlorobenzyl group attached via a methylene linker to the oxolan-3-amine nitrogen, while the isomer bears a 4-chloro-2-methylphenyl group directly attached to the amine nitrogen [2]. This fundamental topological difference means the chlorine atom occupies distinct spatial positions relative to the oxolane core: in the target, the chlorine is at the meta position of a conformationally flexible benzyl group; in the isomer, it is at the para position of a rigidly attached aniline-type aromatic ring. The target's benzylamine architecture also differs in amine basicity class from the isomer's aniline architecture .

Positional isomer identity

Reported

Same formula C₁₂H₁₆ClNO, MW 225.71
Distinct topology: 3-Cl-Bn spacer vs. 4-Cl-2-Me-Ph direct

Isomer substitution may alter SAR; confirm CAS

CAS 1553112-50-7 vs. 1545810-10-3; structural review advised

Evidence Dimension	Isomeric identity: molecular formula, MW, substitution pattern, and linker type
Target Compound Data	CAS 1553112-50-7, C₁₂H₁₆ClNO, MW 225.71, 3-Cl-benzyl with methylene spacer, benzylamine-type
Comparator Or Baseline	N-(4-chloro-2-methylphenyl)-2-methyloxolan-3-amine (CAS 1545810-10-3), C₁₂H₁₆ClNO, MW 225.71, 4-Cl-2-methylphenyl direct N-attachment, aniline-type
Quantified Difference	Identical MW and formula; distinct 2D topology, Cl ring position (meta vs. para), and amine class (benzylamine vs. aniline)
Conditions	Structural comparison based on CAS registry data and SMILES from PubChem and vendor databases

Why This Matters

For procurement in SAR studies, the target compound and its positional isomer cannot substitute for each other despite sharing molecular formula and mass. Their distinct pharmacophoric geometries and amine classes will produce different structure-activity relationships, and confirmation of the correct CAS number (1553112-50-7) is essential to avoid isomer misidentification.

• [1] PubChem Compound Summary for CID 75525159. CAS 1553112-50-7, MW 225.71, formula C₁₂H₁₆ClNO, SMILES CC1C(CCO1)NCC2=CC(=CC=C2)Cl. View Source
• [2] American Elements. N-(4-chloro-2-methylphenyl)-2-methyloxolan-3-amine (CAS 1545810-10-3). Chemical formula C₁₂H₁₆ClNO, molecular weight 225.72. IUPAC name confirms 4-chloro-2-methylphenyl substitution pattern. View Source

N-[(3-Chlorophenyl)methyl]-2-methyloxolan-3-amine: Highest-Confidence Application Scenarios Based on Evidence

Fragment-Based Drug Discovery Requiring Intermediate-Lipophilicity Benzylamine Building Blocks

The compound's computed LogP of 2.4–2.6 positions it within the preferred lipophilicity range (LogP 1–3) for fragment screening libraries . Its benzylamine architecture provides a protonated secondary amine at physiological pH, enabling ionic interactions with carboxylate-rich binding pockets. The 3-chlorobenzyl group offers a synthetic handle for further elaboration via cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig). For fragment libraries requiring balanced permeability and solubility, this compound offers a measurable advantage over the more lipophilic direct N-phenyl analog (LogP 2.93) .

Matched Molecular Pair Analysis of Halogen and Linker Effects in SAR Studies

The target compound forms a well-defined matched molecular pair with N-benzyl-2-methyloxolan-3-amine (Δ = +Cl, ΔLogP ≈ +0.65, ΔMW = +34.44 Da) . This pair enables quantitative assessment of the 3-chloro substituent's contribution to potency, selectivity, and ADMET properties. Similarly, comparison with the direct N-phenyl analog isolates the effect of the methylene spacer on LogP (ΔLogP ≈ -0.32), rotatable bonds (+1), and amine basicity class . These systematic structural variations support rigorous SAR interpretation where procurement of all three compounds as a set maximizes the information yield per synthesis cycle.

Synthesis of Functionalized Tetrahydrofuran-Containing Compound Libraries via N-Alkylation Diversification

The secondary amine in this compound can serve as a diversification point for library synthesis. The 2-methyloxolan-3-amine scaffold introduces a chiral, oxygen-containing saturated heterocycle—a privileged motif in medicinal chemistry for improving solubility and metabolic stability compared to fully aromatic systems . The 3-chlorobenzyl group can subsequently be modified through palladium-catalyzed cross-coupling, while the secondary amine can be acylated, sulfonylated, or reductively aminated. The compound is available at 95% purity from multiple suppliers (AKSci, Leyan, CymitQuimica), supporting reliable entry into parallel synthesis workflows .

Application

Selection Property

Validation Focus

Fragment-based library requiring balanced permeability

Intermediate lipophilicity profile and benzylamine basicity

Experimental LogP and pKa confirmation

Matched molecular pair SAR studies

Halogen and linker-defined structural pairs (3-Cl vs. H, spacer vs. direct)

Comparative potency and property shifts in target assay

Tetrahydrofuran-containing library synthesis

Secondary amine diversification handle and 95% purity supply

Reactivity in N-alkylation, acylation, and cross-coupling